Cas no 1557697-16-1 (2-{Spiro[4.5]decan-8-yl}ethan-1-amine)

• Product Name: 2-{Spiro[4.5]decan-8-yl}ethan-1-amine
• CAS No: 1557697-16-1
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5043552
• Update Time: 2025-06-14

2-{Spiro[4.5]decan-8-yl}ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2-{spiro[4.5]decan-8-yl}ethan-1-amine
• 2-spiro[4.5]decan-8-ylethanamine
• 2-{Spiro[4.5]decan-8-yl}ethan-1-amine

• Inchi： 1S/C12H23N/c13-10-5-11-3-8-12(9-4-11)6-1-2-7-12/h11H,1-10,13H2
• InChI Key： LMUKVSJOIZUBEB-UHFFFAOYSA-N
• SMILES： NCCC1CCC2(CCCC2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 149
• XLogP3: 3.9
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on 2-{Spiro[4.5]decan-8-yl}ethan-1-amine

Comprehensive Overview of 2-{Spiro[4.5]decan-8-yl}ethan-1-amine (CAS No. 1557697-16-1): Properties, Applications, and Industry Relevance

The compound 2-{Spiro[4.5]decan-8-yl}ethan-1-amine (CAS No. 1557697-16-1) is a structurally unique amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its spirocyclic framework and functional amine group make it a versatile intermediate for synthesizing complex molecules. This article delves into its molecular characteristics, synthetic applications, and emerging trends in drug discovery, aligning with current industry demands for novel scaffolds and bioactive compounds.

Chemically, 2-{Spiro[4.5]decan-8-yl}ethan-1-amine features a spiro[4.5]decane core, a bridged bicyclic system that imparts rigidity and three-dimensionality—a property highly sought after in modern medicinal chemistry. The primary amine moiety at the terminus enhances its reactivity, enabling conjugation with carboxylic acids, aldehydes, or other electrophiles. Researchers frequently explore such spirocyclic amines for their potential to improve drug bioavailability and target selectivity, addressing challenges like blood-brain barrier penetration and metabolic stability.

In pharmaceutical applications, this compound serves as a key building block for CNS-targeting therapeutics and GPCR modulators. Its lipophilic spirocycle may enhance membrane permeability, a critical factor for neurological drugs. Recent studies highlight its utility in designing allosteric inhibitors and proteolysis-targeting chimeras (PROTACs), reflecting the growing interest in protein degradation technologies. These applications resonate with trending searches such as "spirocyclic drug candidates 2024" and "amine-based PROTAC linkers," underscoring its relevance in cutting-edge research.

From a synthetic perspective, the preparation of CAS No. 1557697-16-1 often involves reductive amination of spiro[4.5]decan-8-one or Grignard reactions with protected amine precursors. Optimizing its yield and purity is crucial, as impurities in pharma intermediates can impact downstream reactions—a concern frequently raised in forums like Organic Chemistry Portal discussions. Analytical techniques like HPLC-MS and NMR spectroscopy are essential for quality control, ensuring compliance with ICH Q7 guidelines.

The compound’s stability under various pH conditions and thermal stress has also been investigated, catering to queries about "amine degradation pathways." Such data aid formulators in developing lyophilized formulations or salt forms to enhance shelf-life. Notably, its logP value (predicted ≈3.2) suggests moderate lipophilicity, making it a candidate for oral drug delivery—a hotspot in ADME optimization studies.

Beyond pharmaceuticals, 2-{Spiro[4.5]decan-8-yl}ethan-1-amine finds niche applications in material science, particularly in designing polyamide catalysts or epoxy curing agents. Its rigid structure can reduce polymer chain mobility, potentially improving thermal resistance—a property explored in searches like "high-performance amine additives." However, these uses remain less documented compared to its bioactive potential.

Regulatory and safety profiles of this compound align with standard non-hazardous intermediates classifications. While comprehensive toxicity studies are limited, its structural analogs show low acute toxicity in preliminary assays. This aligns with industry shifts toward greener synthetic routes and benign-by-design principles, frequently searched under terms like "sustainable amine synthesis."

In conclusion, CAS No. 1557697-16-1 exemplifies the intersection of structural innovation and practical utility in chemical research. As interest grows in three-dimensional drug scaffolds and multifunctional intermediates, this compound is poised to remain a focal point for both academic and industrial R&D efforts. Its adaptability to diverse synthetic pathways and alignment with drug discovery trends ensure its continued relevance in scientific literature and patent filings.